Cas no 1179510-24-7 (2-Fluoro-5-(2-methylphenyl)benzoic acid)

• Product Name: 2-Fluoro-5-(2-methylphenyl)benzoic acid
• CAS No: 1179510-24-7
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD12859215
• CID: 1039039
• PubChem ID: 53211109
• Update Time: 2025-07-21

2-Fluoro-5-(2-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2'-methyl-[1,1'-biphenyl]-3-carboxylic acid
• 2-fluoro-5-(2-methylphenyl)benzoic acid
• 1179510-24-7
• BS-25436
• AKOS005820980
• MFCD12859215
• 4-Fluoro-2'-methyl-[1,1'-biphenyl]-3-carboxylicacid
• 4-Fluoro-2'-methyl[1,1'-biphenyl]-3-carboxylic acid
• DTXSID50681141
• 2-Fluoro-5-(2-methylphenyl)benzoic acid

• MDL： MFCD12859215
• Inchi： 1S/C14H11FO2/c1-9-4-2-3-5-11(9)10-6-7-13(15)12(8-10)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： TUNJTSTYANJLBF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)O)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 230.07400
• Monoisotopic Mass: 230.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 372.4±30.0 °C at 760 mmHg
• Flash Point: 179.0±24.6 °C
• PSA: 37.30000
• LogP: 3.49930
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Fluoro-5-(2-methylphenyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Fluoro-5-(2-methylphenyl)benzoic acid

Recent Advances in the Study of 2-Fluoro-5-(2-methylphenyl)benzoic acid (CAS: 1179510-24-7)

In recent years, the compound 2-Fluoro-5-(2-methylphenyl)benzoic acid (CAS: 1179510-24-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic carboxylic acid derivative has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. The unique structural features of this compound, characterized by the presence of a fluorine atom and a methylphenyl group, contribute to its distinct chemical and biological properties.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 2-Fluoro-5-(2-methylphenyl)benzoic acid as a potential inhibitor of specific enzymatic targets. The research team employed a combination of computational modeling and experimental assays to elucidate the compound's mechanism of action. Their findings revealed that the fluorine substitution at the 2-position significantly enhances the compound's binding affinity to the target enzyme, while the methylphenyl group contributes to improved pharmacokinetic properties.

Another significant development was reported in a 2023 paper in Bioorganic & Medicinal Chemistry Letters, where researchers investigated the use of 2-Fluoro-5-(2-methylphenyl)benzoic acid as a building block for the synthesis of novel anti-inflammatory agents. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), with selectivity indices superior to currently available nonsteroidal anti-inflammatory drugs (NSAIDs). These findings open new avenues for the development of safer and more effective anti-inflammatory medications.

From a synthetic chemistry perspective, recent advances have been made in optimizing the production of 2-Fluoro-5-(2-methylphenyl)benzoic acid. A 2024 publication in Organic Process Research & Development described an improved catalytic system for the fluorination step, achieving higher yields and purity while reducing environmental impact. This technological advancement is particularly important for scaling up production to meet potential pharmaceutical demands.

The pharmacological profile of 2-Fluoro-5-(2-methylphenyl)benzoic acid continues to be explored in various disease models. Preliminary results from ongoing preclinical studies suggest potential applications in oncology, particularly in targeting specific signaling pathways involved in tumor progression. However, researchers caution that further optimization of the compound's physicochemical properties may be necessary to improve its drug-like characteristics and reduce potential off-target effects.

In conclusion, the growing body of research on 2-Fluoro-5-(2-methylphenyl)benzoic acid (CAS: 1179510-24-7) demonstrates its versatility and potential across multiple domains of chemical biology and pharmaceutical science. While significant progress has been made in understanding its properties and applications, continued investigation is warranted to fully realize its therapeutic potential and translate these findings into clinical applications.